1-(8-Chloro-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-(2-methoxyethyl)piperazine

• Molecular Formula: C21H25ClN2OS
• Molecular Weight: 389 g/mol
• IUPAC Name: 1-(3-chloro-5,6-dihydrobenzo[b][1]benzothiepin-5-yl)-4-(2-methoxyethyl)piperazine
• InChI: InChI=1S/C21H25ClN2OS/c1-25-13-12-23-8-10-24(11-9-23)19-14-16-4-2-3-5-20(16)26-21-7-6-17(22)15-18(19)21/h2-7,15,19H,8-14H2,1H3
• InChI Key: RWVNNNIJTFVKHA-UHFFFAOYSA-N
• SMILES: COCCN1CCN(CC1)C2CC3=CC=CC=C3SC4=C2C=C(C=C4)Cl

Description

1-(8-Chloro-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-(2-methoxyethyl)piperazine, also known as mCPP, is a psychoactive drug that belongs to the phenethylamine and amphetamine classes. It was first synthesized in the 1970s and has been studied for its potential therapeutic effects in various psychiatric disorders.

Mechanism of Action

MCPP acts as a serotonin receptor agonist, specifically targeting the 5-HT2A, 5-HT2B, and 5-HT2C receptors. It also has affinity for the α1-adrenergic receptor and the histamine H1 receptor. The exact mechanism of action of 1-(8-Chloro-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-(2-methoxyethyl)piperazine is not fully understood, but it is believed to modulate the release of various neurotransmitters such as serotonin, dopamine, and norepinephrine.
Biochemical and Physiological Effects
MCPP has been shown to increase the levels of various neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain. It also increases heart rate, blood pressure, and body temperature. These effects are believed to be responsible for the drug's psychoactive properties.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(8-Chloro-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-(2-methoxyethyl)piperazine in lab experiments is its ability to selectively target specific serotonin receptors. This allows researchers to study the role of these receptors in various physiological and pathological processes. However, one limitation is the potential for side effects such as increased heart rate and blood pressure, which may confound experimental results.

Future Directions

Future research on 1-(8-Chloro-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-(2-methoxyethyl)piperazine could focus on its potential therapeutic effects in various psychiatric disorders such as anxiety and depression. It could also investigate the role of 1-(8-Chloro-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-(2-methoxyethyl)piperazine in the regulation of appetite and body weight. Additionally, further studies could examine the potential side effects of 1-(8-Chloro-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-(2-methoxyethyl)piperazine and ways to mitigate them. Finally, the development of more selective and potent 1-(8-Chloro-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-(2-methoxyethyl)piperazine analogs could lead to the discovery of novel therapeutic agents for various disorders.

Synthesis Methods

The synthesis of 1-(8-Chloro-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-(2-methoxyethyl)piperazine involves the reaction of 1-(8-chlorodibenzo[b,f]thiepin-10-yl)-4-piperidinol with 2-methoxyethylchloride in the presence of a base such as potassium carbonate. The resulting product is then purified through recrystallization or column chromatography.

Scientific Research Applications

MCPP has been studied for its potential therapeutic effects in various psychiatric disorders such as anxiety, depression, and obsessive-compulsive disorder. It has also been investigated for its role in the regulation of appetite and body weight.